Cas no 5892-02-4 (Naphthalene, 1,2,3-trimethoxy-)

• Product Name: Naphthalene, 1,2,3-trimethoxy-
• CAS No: 5892-02-4
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 340438
• PubChem ID: 6431118
• Update Time: 2025-04-19

Naphthalene, 1,2,3-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1,2,3-trimethoxy-
• 1,2,3-trimethoxynaphthalene
• 5892-02-4
• 1,2,3-trimethoxy-naphthalene
• RANYXVFYAIGDFE-UHFFFAOYSA-N
• SCHEMBL2889415
• DTXSID40424029

• Inchi： 1S/C13H14O3/c1-14-11-8-9-6-4-5-7-10(9)12(15-2)13(11)16-3/h4-8H,1-3H3
• InChI Key： RANYXVFYAIGDFE-UHFFFAOYSA-N
• SMILES： COC1C(OC)=C(OC)C2C(=CC=CC=2)C=1

Computed Properties

• Exact Mass: 218.09432
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes